Cas no 152699-63-3 (Dibenzyl 5-aminoisophthalate)

• Product Name: Dibenzyl 5-aminoisophthalate
• CAS No: 152699-63-3
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• MDL: MFCD03093065
• CID: 91934
• PubChem ID: 7023592
• Update Time: 2025-05-19

Dibenzyl 5-aminoisophthalate Chemical and Physical Properties

Names and Identifiers

• Dibenzyl 5-aminoisophthalate
• 5-Aminoisophthalic acid dibenzyl ester~Dibenzyl 5-aminobenzene-1,3-dicarboxylate
• 5-Aminobenzene-1,3-dicarboxylic acid dibenzyl ester~5-Aminoisophthalic acid dibenzyl ester
• dibenzyl 5-aminobenzene-1,3-dicarboxylate
• 3,5-dibenzyloxycarbonylaniline
• 5-Amino-isophthalic acid dibenzyl ester
• 5-Aminoisophthalicaciddibenzylester
• 5-aminobenzene-1,3-dicarboxylic acid dibenzyl e
• 5-aminobenzene-1,3-dicarboxylic acid dibenzyl ester
• VDJWRMQQXQBYIO-UHFFFAOYSA-N
• SCHEMBL4993714
• AKOS024318947
• DTXSID80427519
• FT-0624648
• 3,5-dibenzyloxycarbonyl-aniline
• 152699-63-3
• SB83648
• MFCD03093065
• DIBENZYL5-AMINOISOPHTHALATE
• G65919
• 1,3-dibenzyl 5-aminobenzene-1,3-dicarboxylate
• DTXCID60378353

• MDL： MFCD03093065
• Inchi： 1S/C22H19NO4/c23-20-12-18(21(24)26-14-16-7-3-1-4-8-16)11-19(13-20)22(25)27-15-17-9-5-2-6-10-17/h1-13H,14-15,23H2
• InChI Key： VDJWRMQQXQBYIO-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C(=O)OCC2C=CC=CC=2)C=1)N)=O)CC1C=CC=CC=1
• BRN： 744276

Computed Properties

• Exact Mass: 361.13100
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.25
• Melting Point: 116-118°C
• Boiling Point: 561.3°Cat760mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.631
• PSA: 78.62000
• LogP: 4.56400
• Solubility: Insoluble

Dibenzyl 5-aminoisophthalate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on Dibenzyl 5-aminoisophthalate

Dibenzyl 5-aminoisophthalate (CAS No. 152699-63-3): An Overview of Its Properties and Applications

Dibenzyl 5-aminoisophthalate (CAS No. 152699-63-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications due to its chemical properties and reactivity. In this article, we will delve into the detailed characteristics of Dibenzyl 5-aminoisophthalate, its synthesis methods, and its potential uses in various scientific and industrial domains.

The molecular formula of Dibenzyl 5-aminoisophthalate is C₁₈H₁₆N₂O₄, and it has a molecular weight of approximately 324.33 g/mol. The compound consists of a central isophthalic acid core with two benzyl groups and an amino group attached to the aromatic ring. This unique structure imparts specific chemical properties that make it valuable in various applications.

One of the key features of Dibenzyl 5-aminoisophthalate is its solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). This solubility profile facilitates its use in synthetic reactions and material processing. Additionally, the presence of the amino group provides opportunities for further functionalization through various chemical reactions, such as amidation, acylation, and coupling reactions with other functional groups.

In the realm of pharmaceutical research, Dibenzyl 5-aminoisophthalate has shown promise as a potential building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, researchers have investigated its potential as a precursor for antiviral agents and anti-inflammatory drugs. The amino group can be modified to introduce pharmacologically active moieties, enhancing the therapeutic efficacy of the final product.

Beyond pharmaceuticals, Dibenzyl 5-aminoisophthalate has found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes can be used in catalytic processes, such as polymerization reactions and homogeneous catalysis. Additionally, the compound's thermal stability and optical properties have led to its use in the development of advanced materials for electronic and optical devices.

The synthesis of Dibenzyl 5-aminoisophthalate typically involves several steps. One common method involves the reaction of isophthalic acid with benzyl chloride to form dibenzyl isophthalate, followed by nitration to introduce the nitro group at the para position. Subsequent reduction of the nitro group to an amino group using hydrogenation or other reducing agents completes the synthesis. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, while Dibenzyl 5-aminoisophthalate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be used to minimize exposure risks.

The future prospects for Dibenzyl 5-aminoisophthalate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its chemical properties and reactivity, it is likely that new avenues for its application will emerge in fields such as drug discovery, materials science, and catalysis.

In conclusion, Dibenzyl 5-aminoisophthalate (CAS No. 152699-63-3) is a multifaceted organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to explore its potential uses, this compound is poised to play a significant role in advancing various scientific and industrial fields.